N-[(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]-beta-alanine

• IUPAC Name: 3-[(3-oxo-2,4-dihydroquinoxaline-1-carbonyl)amino]propanoic acid
• InChI: InChI=1S/C12H13N3O4/c16-10-7-15(12(19)13-6-5-11(17)18)9-4-2-1-3-8(9)14-10/h1-4H,5-7H2,(H,13,19)(H,14,16)(H,17,18)
• InChI Key: PJXAXSKLJIKLIO-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=CC=CC=C2N1C(=O)NCCC(=O)O
• Molecular Formula: C12H13N3O4
• Molecular Weight: 263.25 g/mol

Description

“N-[(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]-beta-alanine” is a complex organic compound. It has a molecular formula of C19H26N4O6. The compound is part of a larger family of compounds known as benzomorpholinone derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-[(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]-beta-alanine” include a density of 1.3±0.1 g/cm3, a boiling point of 785.3±60.0 °C at 760 mmHg, and a flash point of 428.8±32.9 °C. It has 10 H bond acceptors, 5 H bond donors, and 7 freely rotating bonds.

Scientific Research Applications

Metal Coordination Chemistry

Quinoxaline-2-carboxylic acid acts as a ligand in coordination chemistry. Its nitrogen atoms can coordinate with transition metal ions, forming stable complexes. These complexes find applications in catalysis, material science, and supramolecular chemistry. Researchers explore their role in designing functional materials, such as luminescent sensors or molecular switches.

Future Directions

Further optimization and mechanism studies on this chemotype are underway. This suggests that there is ongoing research into the properties and potential applications of “N-[(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]-beta-alanine” and related compounds.

Mechanism of Action

Target of Action

The primary targets of N-[(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]-beta-alanine are the Bromodomain and Extra-Terminal proteins (BETs) , particularly BRD4 . These proteins play crucial roles in various diseases including cancer, inflammation, obesity, cardiovascular disease, and neurological disorders .

Mode of Action

N-[(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]-beta-alanine interacts with its targets by inhibiting the BETs . This inhibition results in significant transcriptional down-regulation of c-Myc , a gene that plays a key role in cell cycle progression, apoptosis, and cellular transformation.

Biochemical Pathways

The compound affects the c-Myc pathway . By inhibiting BETs, it effectively blocks c-Myc expression in various diseases such as multiple myeloma, Burkitt’s lymphoma, and mixed lineage leukemia .

Result of Action

The inhibition of BETs by N-[(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]-beta-alanine leads to the down-regulation of c-Myc . This results in the suppression of cell proliferation and induction of apoptosis, thereby exerting anti-tumor effects .